Cas no 2229378-92-9 (3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229378-92-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6485514
• PubChem ID: 165792810
• Update Time: 2025-10-16

3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid
• EN300-1778596
• 2229378-92-9

• Inchi： 1S/C13H15NO3/c14-9-6-13(7-9,12(15)16)10-3-1-2-8-4-5-17-11(8)10/h1-3,9H,4-7,14H2,(H,15,16)
• InChI Key： IPLZYDWHVLTCGX-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid (CAS No. 2229378-92-9)

The compound 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid (CAS No. 2229378-92-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its distinctive cyclobutane core, combined with a benzofuran moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and inflammatory diseases, which are among the most searched topics in medical science today.

One of the key features of this compound is its amino-carboxylic acid functional group, which enhances its solubility and bioavailability. This property is critical for drug formulation, as it aligns with the growing demand for bioavailable therapeutics—a hot topic in modern pharmacology. The presence of the 2,3-dihydro-1-benzofuran ring further contributes to its stability and interaction with biological targets, making it a subject of extensive structure-activity relationship (SAR) studies.

In recent years, the search for novel small molecule inhibitors and modulators has surged, driven by the need for precision medicine. 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid fits into this narrative due to its potential role in modulating enzyme activity and receptor binding. Its cyclobutane scaffold is particularly noteworthy, as it is less common in natural products but offers unique conformational rigidity, a trait highly valued in drug design.

The compound’s CAS No. 2229378-92-9 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry. Researchers are exploring its synthesis routes, with a focus on green chemistry principles to minimize environmental impact—a trending concern in the pharmaceutical industry. Additionally, its potential as a building block for more complex molecules has sparked interest in combinatorial chemistry and high-throughput screening.

Another area of exploration is the compound’s role in peptide mimetics, a field gaining traction due to the rise of biologics and peptide-based drugs. The amino acid component of 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid makes it a viable candidate for mimicking peptide structures, which could lead to breakthroughs in treating metabolic diseases and autoimmune conditions.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Its benzofuran-cyclobutane hybrid structure also positions it as a valuable tool in fragment-based drug discovery, a strategy increasingly adopted to accelerate the identification of lead compounds.

In summary, 3-amino-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutane-1-carboxylic acid (CAS No. 2229378-92-9) represents a multifaceted molecule with broad applications in drug development. Its unique architecture, combined with its potential in addressing pressing medical challenges, ensures its continued relevance in scientific research and industrial applications.